7alpha-Apta
Overview
Description
7alpha-Apta, also known as this compound, is a useful research compound. Its molecular formula is C25H31NO2S and its molecular weight is 409.6 g/mol. The purity is usually 95%.
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Properties
CAS No. |
67340-72-1 |
|---|---|
Molecular Formula |
C25H31NO2S |
Molecular Weight |
409.6 g/mol |
IUPAC Name |
(7R,8R,9S,10R,13S,14S)-7-(4-aminophenyl)sulfanyl-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione |
InChI |
InChI=1S/C25H31NO2S/c1-24-11-9-17(27)13-15(24)14-21(29-18-5-3-16(26)4-6-18)23-19-7-8-22(28)25(19,2)12-10-20(23)24/h3-6,13,19-21,23H,7-12,14,26H2,1-2H3/t19-,20-,21+,23-,24-,25-/m0/s1 |
InChI Key |
OFMCSMLOQKMMIX-RGJWXQDMSA-N |
SMILES |
CC12CCC3C(C1CCC2=O)C(CC4=CC(=O)CCC34C)SC5=CC=C(C=C5)N |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)[C@@H](CC4=CC(=O)CC[C@]34C)SC5=CC=C(C=C5)N |
Canonical SMILES |
CC12CCC3C(C1CCC2=O)C(CC4=CC(=O)CCC34C)SC5=CC=C(C=C5)N |
Synonyms |
7 alpha-(4'-amino)phenylthioandrostenedione 7-(4'-amino)phenylthioandrostenedione 7alpha-(4'-amino)phenylthio-4-androstene-3,17-dione 7alpha-APTA UM 583 UM-583 |
Origin of Product |
United States |
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